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Compound of Interest

Compound Name: Mead Acid

Cat. No.: B164272

This document provides comprehensive safety protocols and logistical plans for the handling
and disposal of Mead Acid (cis-5,8,11-Eicosatrienoic acid), ensuring the safety of researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

Mead Acid is an omega-9 polyunsaturated fatty acid.[1][2][3][4][5] While it is not classified as a
hazardous substance, proper laboratory conduct and adherence to safety protocols are
essential to minimize exposure and ensure a safe working environment.[6][7]

Property Value Source

Molecular Formula C20H3402 [21[31[41[5]

Molecular Weight 306.48 g/mol [2][8]
Colorless to light yellow

Appearance o [5]18]
oil/liquid

Storage Temperature -20°C [519]

Personal Protective Equipment (PPE)

While Mead Acid is not considered highly hazardous, the following PPE is mandatory to
prevent contact and ensure personal safety.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b164272?utm_src=pdf-interest
https://www.benchchem.com/product/b164272?utm_src=pdf-body
https://www.benchchem.com/product/b164272?utm_src=pdf-body
https://en.wikipedia.org/wiki/Mead_acid
https://www.tuscany-diet.net/lipids/fatty-acids/mead-acid/
https://www.chemeurope.com/en/encyclopedia/Mead_acid.html
https://wap.guidechem.com/encyclopedia/mead-acid-dic436458.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9391246_EN.htm
https://datasheets.scbt.com/sc-200772.pdf
https://datasheets.scbt.com/sc-200798.pdf
https://www.tuscany-diet.net/lipids/fatty-acids/mead-acid/
https://www.chemeurope.com/en/encyclopedia/Mead_acid.html
https://wap.guidechem.com/encyclopedia/mead-acid-dic436458.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9391246_EN.htm
https://www.tuscany-diet.net/lipids/fatty-acids/mead-acid/
https://www.medchemexpress.com/mead-acid.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9391246_EN.htm
https://www.medchemexpress.com/mead-acid.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB9391246_EN.htm
https://dcchemicals.com/product_show-mead-acid.html?datasheet=datasheet
https://www.benchchem.com/product/b164272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Specifications and

PPE Category Item .

Rationale

Recommended for general
Hand Protection Nitrile gloves protection against chemical

splashes.[10][11][12]

Eye Protection

Safety glasses with side

shields or chemical goggles

Essential to protect against
accidental splashes.[7][10][12]

Body Protection

Laboratory coat

Standard protection for

clothing and skin.

Respiratory Protection

Not generally required under
normal, well-ventilated
conditions. A respirator may be
necessary if aerosols are
generated or in the event of a
large spill in a poorly ventilated
area.[6][7]

Use a NIOSH-certified
respirator with an appropriate

filter if required.[7]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps is critical for the safe handling of Mead Acid in a

laboratory setting.

Preparation and Weighing

e Pre-use Inspection: Before handling, visually inspect the container for any signs of damage

or leakage.

» Ventilation: All handling of Mead Acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[6]

e Weighing:

o Don all required PPE.
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o Tare a clean, compatible container (e.g., glass vial) on an analytical balance.

o Carefully transfer the desired amount of Mead Acid to the container using a clean pipette
or syringe.

o Minimize the time the primary container is open.
o Securely cap both the primary and secondary containers.

o Clean any minor drips on the balance with a tissue dampened with an appropriate solvent
(e.g., ethanol), and dispose of the tissue as chemical waste.

Dissolving and Solution Preparation
e Solvent Compatibility: Mead Acid is soluble in organic solvents such as ethanol, DMSO, and
DMF.[5]

e Procedure:

o In a chemical fume hood, add the desired volume of solvent to the container with the
weighed Mead Acid.

o Cap the container and mix by gentle vortexing or inversion until the Mead Acid is fully
dissolved.

o Clearly label the prepared solution with the chemical name, concentration, solvent, date,
and your initials.

Experimental Use

» Addition to Reactions: When adding Mead Acid solution to a reaction, do so slowly and
carefully to avoid splashing.

o Temperature Considerations: Be aware that the inhalation hazard may increase at higher
temperatures.[6][7] If heating is required, ensure it is done in a closed system or with
adequate local exhaust ventilation.
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 Incubation: If incubating cells or tissues with Mead Acid, ensure the containers are properly
sealed to prevent the release of any aerosols.

Disposal Plan

All waste materials contaminated with Mead Acid must be disposed of in accordance with
local, state, and federal regulations.[6][7]

Waste Segregation

e Liquid Waste: Unused Mead Acid and solutions should be collected in a designated, labeled,
and sealed waste container for flammable liquids.

e Solid Waste: Contaminated items such as gloves, pipette tips, and absorbent materials
should be placed in a separate, clearly labeled solid waste container.

o Sharps: Needles and syringes must be disposed of in an appropriate sharps container.

Decontamination

o Glassware: Reusable glassware should be rinsed with a suitable solvent (e.g., ethanol) to
remove residual Mead Acid. The solvent rinse should be collected as hazardous waste.
Following the initial rinse, glassware can be washed with soap and water.

o Work Surfaces: Decontaminate work surfaces with a 70% ethanol solution after completing
your work.

Spill Management

In the event of a spill, follow these procedures:
e Minor Spill:
o Alert others in the immediate area.
o Wear appropriate PPE, including gloves and eye protection.

o Contain and absorb the spill with an inert material such as sand, earth, or vermiculite.[6][7]
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o Collect the absorbent material into a labeled container for hazardous waste disposal.[6][7]
o Clean the spill area with a suitable solvent and then with soap and water.
e Major Spill:
o Evacuate the immediate area and alert your supervisor and institutional safety office.
o If safe to do so, increase ventilation to the area.[6][7]
o Prevent the spill from entering drains or water courses.[6][7]

o Only personnel trained in hazardous spill response should attempt to clean up a major
spill.

Visual Workflow Guides

The following diagrams illustrate key workflows for handling Mead Acid safely.
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Caption: General workflow for handling Mead Acid.
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Caption: Spill response plan for Mead Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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